Cas no 1892830-49-7 ((2-Methyl-1,3-oxazol-5-yl)methanethiol)

• Product Name: (2-Methyl-1,3-oxazol-5-yl)methanethiol
• CAS No: 1892830-49-7
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 5714559
• PubChem ID: 117192326
• Update Time: 2023-10-15

(2-Methyl-1,3-oxazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-736100
• SCHEMBL22792609
• 1892830-49-7
• (2-Methyl-1,3-oxazol-5-yl)methanethiol
• 5-Oxazolemethanethiol, 2-methyl-

• Inchi： 1S/C5H7NOS/c1-4-6-2-5(3-8)7-4/h2,8H,3H2,1H3
• InChI Key： HJPPKENNTBCDLR-UHFFFAOYSA-N
• SMILES： SCC1=CN=C(C)O1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 204.3±15.0 °C(Predicted)
• pka: 8.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles